Cas no 557-00-6 (propyl isovalerate)

• Product Name: propyl isovalerate
• CAS No: 557-00-6
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD00048695
• CID: 38335
• Update Time: 2025-04-18

propyl isovalerate Chemical and Physical Properties

Names and Identifiers

• propyl isovalerate
• propyl 3-methylbutanoate
• 3-methyl-butanoic acid,propyl ester
• Butanoic acid,3-methyl-,propyl ester
• EINECS 209-148-2
• FEMA No. 2960
• Isovaleriansaeure-propylester
• Isovaleric acid,propyl ester
• Propyl 3-methylbutyrate
• Propyl isopentanoate
• propyl iso-valerianate

• MDL： MFCD00048695
• Inchi： 1S/C8H16O2/c1-4-5-10-8(9)6-7(2)3/h7H,4-6H2,1-3H3
• InChI Key： LSJMDWFAADPNAX-UHFFFAOYSA-N
• SMILES： CCCOC(CC(C)C)=O

Computed Properties

• Exact Mass: 144.11500
• Monoisotopic Mass: 144.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3

Experimental Properties

• Color/Form: Colorless liquid with sweet fruit aroma
• Density: 0.862 g/mL at 20 °C(lit.)
• Melting Point: -63.35°C (estimate)
• Boiling Point: 155.8°C
• Flash Point: 44 °C
• Refractive Index: n20/D 1.403
• PSA: 26.30000
• LogP: 1.98570
• FEMA: 2960 | PROPYL ISOVALERATE

propyl isovalerate Security Information

• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10
• Safety Instruction： S16
• RTECS：NY1512000
• Storage Condition：Limit shelf life. Check the date on the label
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters